Cas no 81569-32-6 (4-tert-butyl-1,3-thiazole-5-carboxylic acid)
4-tert-Butyl-1,3-thiazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a tert-butyl substituent at the 4-position of the thiazole ring. This compound is of interest in organic synthesis and medicinal chemistry due to its structural rigidity and functional versatility. The tert-butyl group enhances steric hindrance, potentially influencing reactivity and selectivity in coupling reactions. The carboxylic acid moiety allows for further derivatization, making it a valuable intermediate for the preparation of amides, esters, and other derivatives. Its thiazole core contributes to applications in agrochemicals, pharmaceuticals, and coordination chemistry. The compound is typically characterized by high purity and stability under standard storage conditions.
81569-32-6 structure
Product name:4-tert-butyl-1,3-thiazole-5-carboxylic acid
4-tert-butyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-1,3-thiazole-5-carboxylic acid
- 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-
- 4-(tert-Butyl)thiazole-5-carboxylic acid
- F83396
- Z1251355911
- AKOS022463941
- CS-0265089
- 81569-32-6
- SCHEMBL9643923
- 4-(tert-Butyl)thiazole-5-carboxylicacid
- EN300-96419
-
- MDL： MFCD19282035
- Inchi： 1S/C8H11NO2S/c1-8(2,3)6-5(7(10)11)12-4-9-6/h4H,1-3H3,(H,10,11)
- InChI Key： LSFWCHUMJQJHSR-UHFFFAOYSA-N
- SMILES： S1C(C(O)=O)=C(C(C)(C)C)N=C1
Computed Properties
- Exact Mass: 185.05104977g/mol
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 313.9±30.0 °C at 760 mmHg
- Flash Point: 143.7±24.6 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4-tert-butyl-1,3-thiazole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-tert-butyl-1,3-thiazole-5-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T117790-100mg |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 100mg |
$ 250.00 | 2022-06-03 | ||
| TRC | T117790-50mg |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 50mg |
$ 160.00 | 2022-06-03 | ||
| Enamine | EN300-96419-0.5g |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 95.0% | 0.5g |
$229.0 | 2025-03-21 | |
| Chemenu | CM462341-1g |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 95%+ | 1g |
$508 | 2024-07-23 | |
| Enamine | EN300-96419-0.25g |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 95.0% | 0.25g |
$121.0 | 2025-03-21 | |
| Enamine | EN300-96419-5.0g |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 95.0% | 5.0g |
$949.0 | 2025-03-21 | |
| Enamine | EN300-96419-10.0g |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 95.0% | 10.0g |
$1409.0 | 2025-03-21 | |
| Aaron | AR019TV4-5g |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 97% | 5g |
$767.00 | 2025-02-08 | |
| A2B Chem LLC | AV37124-5g |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 95% | 5g |
$1341.00 | 2023-12-30 | |
| A2B Chem LLC | AV37124-500mg |
4-tert-butyl-1,3-thiazole-5-carboxylic acid |
81569-32-6 | 95% | 500mg |
$372.00 | 2023-12-30 |
4-tert-butyl-1,3-thiazole-5-carboxylic acid Related Literature
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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Xinyu Zhao,Mei Chee Tan J. Mater. Chem. C, 2015,3, 10207-10214
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81569-32-6)4-tert-butyl-1,3-thiazole-5-carboxylic acid
Purity:99%
Quantity:1g
Price ($):268